Cas no 918138-48-4 (Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]-)
918138-48-4 structure
Product Name:Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]-
CAS No:918138-48-4
MF:C17H11N3O
MW:273.288743257523
CID:779634
PubChem ID:16116738
Update Time:2025-04-19
Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]-
- 4-(5-pyridin-3-yloxypyridin-3-yl)benzonitrile
- 918138-48-4
- DTXSID60583061
- 4-{5-[(Pyridin-3-yl)oxy]pyridin-3-yl}benzonitrile
-
- Inchi: 1S/C17H11N3O/c18-9-13-3-5-14(6-4-13)15-8-17(12-20-10-15)21-16-2-1-7-19-11-16/h1-8,10-12H
- InChI Key: UPWYNNCHJHYINS-UHFFFAOYSA-N
- SMILES: O(C1C=NC=CC=1)C1=CN=CC(=C1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 273.090211983g/mol
- Monoisotopic Mass: 273.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.8Ų
Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]- Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
918138-48-4 (Benzonitrile, 4-[5-(3-pyridinyloxy)-3-pyridinyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent